5,6-dihydro-2-methyl-1,4-oxathiin-3-carbonyl chloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5,6-Dihydro-2-methyl-1,4-oxathiin-3-carbonyl chloride is an organic compound belonging to the class of oxathiins. This compound is characterized by a unique structure that includes a sulfur atom within a heterocyclic ring. It is primarily used in various chemical reactions and has applications in scientific research due to its reactivity and functional properties.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 5,6-dihydro-2-methyl-1,4-oxathiin-3-carbonyl chloride typically involves the reaction of 5,6-dihydro-2-methyl-1,4-oxathiin-3-carboxylic acid with thionyl chloride. The reaction is carried out under reflux conditions, where the carboxylic acid reacts with thionyl chloride to form the corresponding acyl chloride.
Industrial Production Methods: In an industrial setting, the production of 5,6-dihydro-2-methyl-1,4-oxathiin
Properties
CAS No. |
41500-50-9 |
---|---|
Molecular Formula |
C6H7ClO2S |
Molecular Weight |
178.64 g/mol |
IUPAC Name |
6-methyl-2,3-dihydro-1,4-oxathiine-5-carbonyl chloride |
InChI |
InChI=1S/C6H7ClO2S/c1-4-5(6(7)8)10-3-2-9-4/h2-3H2,1H3 |
InChI Key |
RDWNYJXZPWKTES-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(SCCO1)C(=O)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.